Cas no 88269-39-0 (myo-Inositol,1,4,5-tris(dihydrogen phosphate))

88269-39-0 structure
Product name:myo-Inositol,1,4,5-tris(dihydrogen phosphate)
myo-Inositol,1,4,5-tris(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol,1,4,5-tris(dihydrogen phosphate)
- (2,3,6-trihydroxy-4,5-diphosphonooxy-cyclohexoxy)phosphonic acid
- MU34XVK5NR
- AKOS040755027
- myo-Inositol, 1,4,5-tris(dihydrogen phosphate)
- CHEBI:191121
- 2068-89-5
- DL-myo-Inositol 1,4,5-triphosphate
- L-myo-Inositol-1,4,5-triphosphate (sodium salt)
- 27121-73-9
- UNII-MU34XVK5NR
- [(1S,2R,3S,4S,5R,6S)-2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
- myo-Inositol 1,3,6-triphosphate
- SCHEMBL381458
- DTXSID001015822
- myo-inositol 1,4,5-triphosphate
- MMWCIQZXVOZEGG-HOZKJCLWSA-N
- Inositol 1,4,5-triphosphate
- L-myo-inositol-1,4,5-triphosphate
- myo-Inositol 1,4,5-trisphosphate
- PD039182
- Inositol triphosphate
- Q138145
- Inositol 1,3,6-triphosphate
- 88269-39-0
-
- Inchi: InChI=1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2+,3+,4-,5-,6-/m0/s1
- InChI Key: MMWCIQZXVOZEGG-HOZKJCLWSA-N
- SMILES: C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O
Computed Properties
- Exact Mass: 419.96238076g/mol
- Monoisotopic Mass: 419.96238076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 261Ų
- XLogP3: -7
myo-Inositol,1,4,5-tris(dihydrogen phosphate) Related Literature
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1. myo-Inositol 1,4,5-triphosphate and related compounds′ protonation sequence: potentiometric and 31P NMR studiesLaurent Schmitt,Patrick Bortmann,Gilbert Schlewer,B. Spiess J. Chem. Soc. Perkin Trans. 2 1993 2257
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2. Synthesis of (1-deoxy-4,6-O-bisphosphoryl-β-D-mannopyranosyl)methane phosphonate as an analogue of L-myo-inositol-1,4,5-trisphosphateSung-Kee Chung,Sung-Hwan Moon J. Chem. Soc. Chem. Commun. 1992 77
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Nitesh Panchal,Piers R. J. Gaffney Org. Biomol. Chem. 2009 7 4832
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4. Total synthesis of the second messenger analogue D-myo-inositol 1-phosphorothioate 4,5-bisphosphate: optical resolution of DL-1-O-allyl-2,3,6-tri-O-benzyl-myo-inositol and fluorescent labelling of myo-inositol 1,4,5-trisphosphateDethard Lampe,Stephen J. Mills,Barry V. L. Potter J. Chem. Soc. Perkin Trans. 1 1992 2899
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5. Synthesis of racemic myo-inositol 1,4,5-trisphosphate 3-O-methylenecarboxylate, a Ca2+-mobilising myo-lnositol 1,3,4,5-tetrakisphosphate analogueChangsheng Liu,Noel F. Thomas,Barry V. L. Potter J. Chem. Soc. Chem. Commun. 1993 1687
88269-39-0 (myo-Inositol,1,4,5-tris(dihydrogen phosphate)) Related Products
- 83-86-3(Fytic acid)
- 145843-69-2(D-myo-Inositol-1,3,4,5-tetrakisphosphate, octapotassium salt)
- 135269-51-1(D-myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate), potassium salt (9CI))
- 112571-69-4(D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt)
- 37288-11-2(Phytase)
- 129832-03-7(phytic acid dipotassium)
- 2172035-25-3(tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpyrrolidine-1-carboxylate)
- 651-34-3(4,5-Bis(trifluoromethyl)imidazole)
- 1354028-27-5(2-Amino-N-[(3S)-1-methylpiperidin-3-yl]-N-propan-2-ylpropanamide)
- 1806454-48-7(Ethyl 2-(3-bromo-2-oxopropyl)-4-methylphenylacetate)
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